Cas no 6061-95-6 (3-Hydroxybutane-1,2,3-tricarboxylic acid)

• Product Name: 3-Hydroxybutane-1,2,3-tricarboxylic acid
• CAS No: 6061-95-6
• MF: C₇H₁₀O₇
• MW: 206.150103092194
• CID: 510312
• Update Time: 2024-02-29

3-Hydroxybutane-1,2,3-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pentaric acid,3-carboxy-2,3-dideoxy-4-C-methyl-
• threo-alpha-methylisocitrate
• 1,2,3-Butanetricarboxylicacid, 3-hydroxy- (7CI)
• 2-Methylisocitric acid
• a-Methylisocitric acid
• alpha-Methylisocitrate
• 3-Carboxy-2,3-dideoxy-4-C-methylpentaric acid
• 3-hydroxybutane-1,2,3-tricarboxylic acid
• DL-threo-alpha-Methylisocitrate
• 3-Hydroxy-1,2,3-butanetricarboxylate
• d.l-methylisocitrate
• methyl isocitric acid
• DL-Methylisocitric acid
• (2R,3S)2-methylisocitrate
• 3-hydroxy-1,2,3-Butanetricarboxylic acid
• 1,2,3-Butanetricarboxylic acid, 3-hydroxy-
• 1-hydroxy-1-methylpropane-1,2,3-tri
• 3-Hydroxybutane-1,2,3-tricarboxylic acid

• Inchi： 1S/C7H10O7/c1-7(14,6(12)13)3(5(10)11)2-4(8)9/h3,14H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13)
• InChI Key： HHKPKXCSHMJWCF-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 206.043
• Monoisotopic Mass: 206.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives